Cas no 2034605-01-9 (4-(2,4-dioxo-3-phenylimidazolidin-1-yl)-N-(thiophen-2-yl)piperidine-1-carboxamide)

• Product Name: 4-(2,4-dioxo-3-phenylimidazolidin-1-yl)-N-(thiophen-2-yl)piperidine-1-carboxamide
• CAS No: 2034605-01-9
• MF: C₁₉H₂₀N₄O₃S
• MW: 384.452102661133
• CID: 5553380
• PubChem ID: 91819528
• Update Time: 2025-06-08

4-(2,4-dioxo-3-phenylimidazolidin-1-yl)-N-(thiophen-2-yl)piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-(2,4-dioxo-3-phenylimidazolidin-1-yl)-N-thiophen-2-ylpiperidine-1-carboxamide
• AKOS025328648
• F6529-2627
• 2034605-01-9
• 4-(2,4-dioxo-3-phenylimidazolidin-1-yl)-N-(thiophen-2-yl)piperidine-1-carboxamide

• Inchi： 1S/C19H20N4O3S/c24-17-13-22(19(26)23(17)15-5-2-1-3-6-15)14-8-10-21(11-9-14)18(25)20-16-7-4-12-27-16/h1-7,12,14H,8-11,13H2,(H,20,25)
• InChI Key： WJSBPAREDGTVET-UHFFFAOYSA-N
• SMILES： S1C=CC=C1NC(N1CCC(CC1)N1C(N(C2C=CC=CC=2)C(C1)=O)=O)=O

Computed Properties

• Exact Mass: 384.12561169g/mol
• Monoisotopic Mass: 384.12561169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 101Ų

Additional information on 4-(2,4-dioxo-3-phenylimidazolidin-1-yl)-N-(thiophen-2-yl)piperidine-1-carboxamide

Comprehensive Overview of 4-(2,4-dioxo-3-phenylimidazolidin-1-yl)-N-(thiophen-2-yl)piperidine-1-carboxamide (CAS No. 2034605-01-9)

The compound 4-(2,4-dioxo-3-phenylimidazolidin-1-yl)-N-(thiophen-2-yl)piperidine-1-carboxamide, identified by its CAS No. 2034605-01-9, is a structurally complex molecule that has garnered significant attention in pharmaceutical and medicinal chemistry research. This molecule combines a piperidine core with imidazolidine and thiophene moieties, making it a promising candidate for drug discovery. Its unique structure suggests potential applications in targeting specific biological pathways, particularly in the context of enzyme inhibition and receptor modulation.

Recent studies have highlighted the growing interest in heterocyclic compounds like 4-(2,4-dioxo-3-phenylimidazolidin-1-yl)-N-(thiophen-2-yl)piperidine-1-carboxamide due to their versatility in drug design. Researchers are particularly intrigued by its pharmacophore features, which include a dioxoimidazolidine group and a thiophene carboxamide side chain. These functional groups are known to enhance binding affinity and selectivity, making this compound a subject of ongoing investigations in central nervous system (CNS) disorders and inflammatory diseases.

In the context of current trends, the demand for small-molecule therapeutics with high specificity has led to increased exploration of compounds like CAS No. 2034605-01-9. Its potential role in kinase inhibition and GPCR targeting aligns with the broader industry focus on precision medicine. Additionally, the incorporation of a thiophene ring in its structure is noteworthy, as thiophene derivatives are frequently explored for their bioavailability and metabolic stability.

The synthesis of 4-(2,4-dioxo-3-phenylimidazolidin-1-yl)-N-(thiophen-2-yl)piperidine-1-carboxamide involves multi-step organic reactions, including amide coupling and cyclization processes. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. These analytical methods are critical for ensuring the compound's suitability in high-throughput screening and lead optimization programs.

From a commercial perspective, CAS No. 2034605-01-9 is primarily utilized by research institutions and pharmaceutical companies engaged in drug discovery. Its applications extend to in vitro and in vivo studies, where it serves as a tool compound for elucidating biological mechanisms. The compound's structure-activity relationship (SAR) is also a key area of investigation, as modifications to its scaffold could yield derivatives with enhanced therapeutic profiles.

Given the rising interest in personalized medicine and targeted therapies, 4-(2,4-dioxo-3-phenylimidazolidin-1-yl)-N-(thiophen-2-yl)piperidine-1-carboxamide represents a valuable addition to the chemists' toolkit. Its potential to address unmet medical needs, particularly in neurodegenerative and autoimmune conditions, underscores its relevance in contemporary research. As the scientific community continues to explore its properties, this compound is poised to play a pivotal role in the development of next-generation therapeutics.